Cas no 1804044-77-6 (Ethyl 3-fluoro-2-methyl-4-nitrobenzoate)

• Product Name: Ethyl 3-fluoro-2-methyl-4-nitrobenzoate
• CAS No: 1804044-77-6
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 4956664
• Update Time: 2025-10-28

Ethyl 3-fluoro-2-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-2-methyl-4-nitrobenzoate

• Inchi： 1S/C10H10FNO4/c1-3-16-10(13)7-4-5-8(12(14)15)9(11)6(7)2/h4-5H,3H2,1-2H3
• InChI Key： LACKZRBWUXTEOH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OCC)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-fluoro-2-methyl-4-nitrobenzoate

Research Brief on Ethyl 3-fluoro-2-methyl-4-nitrobenzoate (CAS: 1804044-77-6) in Chemical and Biomedical Applications

Ethyl 3-fluoro-2-methyl-4-nitrobenzoate (CAS: 1804044-77-6) is a fluorinated aromatic ester compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This research brief aims to synthesize the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications. The compound's unique structural features, including the fluorine substitution and nitro group, make it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have highlighted the role of Ethyl 3-fluoro-2-methyl-4-nitrobenzoate as a key building block in the synthesis of heterocyclic compounds with potential antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of fluorinated quinoline derivatives, which exhibited promising activity against drug-resistant bacterial strains. The presence of the fluorine atom enhances the metabolic stability and bioavailability of the resulting compounds, a critical factor in drug design.

In terms of synthetic methodology, advances have been made in optimizing the production of Ethyl 3-fluoro-2-methyl-4-nitrobenzoate. A novel catalytic system employing palladium nanoparticles was reported to improve the yield and purity of the compound, as detailed in a 2024 ACS Catalysis publication. This development addresses previous challenges related to the selective nitration of the aromatic ring while maintaining the integrity of the ester functionality. The optimized synthetic route offers better scalability for industrial applications.

The compound's mechanism of action in biological systems has been the subject of recent investigations. Research published in Bioorganic Chemistry (2023) revealed that derivatives of Ethyl 3-fluoro-2-methyl-4-nitrobenzoate can interact with specific enzyme targets, particularly those involved in inflammatory pathways. The nitro group serves as both a hydrogen bond acceptor and a potential site for bioreductive activation, suggesting possible applications in targeted drug delivery systems for hypoxic tumor environments.

From a safety and toxicological perspective, preliminary studies have been conducted to evaluate the compound's pharmacological profile. While Ethyl 3-fluoro-2-methyl-4-nitrobenzoate itself shows moderate cytotoxicity in vitro, its derivatives demonstrate improved selectivity indices. Current research efforts are focused on structure-activity relationship studies to optimize the balance between potency and safety, with particular attention to the effects of varying substituents on the aromatic ring.

Looking forward, the potential applications of Ethyl 3-fluoro-2-methyl-4-nitrobenzoate extend beyond small molecule therapeutics. Recent patent filings indicate its exploration in the development of fluorescent probes for cellular imaging and as a component in materials science applications. The compound's unique electronic properties, conferred by the fluorine and nitro substituents, make it attractive for these interdisciplinary applications. Continued research in these areas may uncover novel uses for this versatile chemical building block.